Cas no 100953-18-2 (Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-)

Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]- structure
100953-18-2 structure
Product Name:Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
CAS No:100953-18-2
MF:C12H10O4
MW:218.205403804779
CID:1127740
Update Time:2024-07-27

Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
    • Acetaldehyde, 2-[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
    • Inchi: 1S/C12H10O4/c1-8-6-12(14)16-11-7-9(15-5-4-13)2-3-10(8)11/h2-4,6-7H,5H2,1H3
    • InChI Key: YNLRFNYCXZLVGW-UHFFFAOYSA-N
    • SMILES: C(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C

Computed Properties

  • Exact Mass: 218.0579

Experimental Properties

  • Density: 1.261±0.06 g/cm3(Predicted)
  • Melting Point: 150-152 °C(Solv: xylene (1330-20-7))
  • Boiling Point: 406.9±45.0 °C(Predicted)
  • PSA: 52.6
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